Cas no 1894615-32-7 (7-Bromo-2-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 7-Bromo-2-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1894615-32-7
• MF: C₁₂H₇BrClN₃
• MW: 308.561080217361
• CID: 4815746
• Update Time: 2025-06-11

7-Bromo-2-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C12H7BrClN3/c13-9-5-6-17-11(7-9)15-12(16-17)8-1-3-10(14)4-2-8/h1-7H
• InChI Key： ZOLZYZKXGNLWDV-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(C=1)=NC(C1C=CC(=CC=1)Cl)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 3.7
• Topological Polar Surface Area: 30.2

Additional information on 7-Bromo-2-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyridine

Introduction to 7-Bromo-2-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1894615-32-7)

7-Bromo-2-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyridine, with the CAS number 1894615-32-7, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 7-Bromo-2-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyridine is characterized by a triazolopyridine core substituted with a bromine atom at the 7-position and a 4-chlorophenyl group at the 2-position. The presence of these substituents imparts specific chemical and biological properties that make this compound a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of 7-Bromo-2-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyridine in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the bromine and chlorine substituents play a crucial role in enhancing the compound's affinity for specific inflammatory pathways.

In addition to its anti-inflammatory properties, 7-Bromo-2-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyridine has shown promising results in anticancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest at the G2/M phase. These findings suggest that 7-Bromo-2-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyridine could be a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 7-Bromo-2-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyridine have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and good plasma stability. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects. Furthermore, preclinical studies have shown that 7-Bromo-2-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyridine exhibits low toxicity and minimal side effects at therapeutic doses.

In terms of synthetic methods, several approaches have been developed to synthesize 7-Bromo-2-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyridine. One common method involves the reaction of 4-chlorobenzaldehyde with 3-amino-5-bromopyridine followed by cyclization under appropriate conditions. This synthetic route is efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

The potential applications of 7-Bromo-2-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyridine extend beyond its direct therapeutic uses. For example, this compound can serve as a valuable tool in chemical biology research to investigate the mechanisms underlying inflammatory and cancerous processes. Additionally, it can be used as a starting point for developing more potent and selective analogs through structure-activity relationship (SAR) studies.

In conclusion, 7-Bromo-2-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1894615-32-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.